Cas no 88159-19-7 (2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-)

2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro- structure
88159-19-7 structure
Product Name:2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-
CAS No:88159-19-7
MF:C8H6N4O3
MW:206.158240795135
CID:642790
PubChem ID:53859715
Update Time:2025-04-19

2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-
    • 7-(aziridin-1-yl)-4-nitro-2,1,3-benzoxadiazole
    • DTXSID90707192
    • 88159-19-7
    • 4-(Aziridin-1-yl)-7-nitro-2,1,3-benzoxadiazole
    • Inchi: 1S/C8H6N4O3/c13-12(14)6-2-1-5(11-3-4-11)7-8(6)10-15-9-7/h1-2H,3-4H2
    • InChI Key: GVPYYEPUPIEXON-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N1CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.04399007g/mol
  • Monoisotopic Mass: 206.04399007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 87.8Ų
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